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Compound of Interest

Compound Name: p-Tolualdehyde

Cat. No.: B123495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the core reaction mechanisms of p-
Tolualdehyde (4-methylbenzaldehyde), a versatile aromatic aldehyde pivotal in modern

organic synthesis. Its unique reactivity, stemming from the aldehyde functional group and the

electron-donating para-methyl group, makes it an indispensable building block for creating

complex molecules in the pharmaceutical, agrochemical, and specialty materials industries.[1]

This document details key transformations, including nucleophilic additions and redox

reactions, supported by mechanistic diagrams, quantitative data, and detailed experimental

protocols.

Nucleophilic Addition Reactions
The electrophilic carbonyl carbon of p-tolualdehyde is highly susceptible to attack by

nucleophiles. This reactivity is the foundation for several critical carbon-carbon and carbon-

heteroatom bond-forming reactions.[1]

Aldol Condensation
The crossed or mixed Aldol condensation is a powerful method for forming carbon-carbon

bonds.[2] Since p-tolualdehyde lacks α-hydrogens, it cannot form an enolate itself and can

only act as an electrophilic acceptor. When reacted with an enolizable ketone, such as

acetone, it undergoes a base-catalyzed condensation to form an α,β-unsaturated ketone, a

valuable scaffold in medicinal chemistry.[2][3]
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Step 1: Enolate Formation

Step 2: Nucleophilic Attack

Step 3: Protonation & Dehydration
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Step 1: Nucleophilic Addition

Step 2: Acidic Workup
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Step 1: [2+2] Cycloaddition

Step 2: Cycloreversion
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Step 1: Hydroxide Attack

Step 2: Hydride Transfer (Rate-Determining) Step 3: Proton Exchange
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Step 1: Imine Formation (Acid-Catalyzed)

Step 2: In-Situ Reduction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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